3-Butoxy-N-[2-(2-chlorophenoxy)ethyl]aniline

• IUPAC Name: 3-butoxy-N-[2-(2-chlorophenoxy)ethyl]aniline
• InChI: InChI=1S/C18H22ClNO2/c1-2-3-12-21-16-8-6-7-15(14-16)20-11-13-22-18-10-5-4-9-17(18)19/h4-10,14,20H,2-3,11-13H2,1H3
• InChI Key: UOWZETRNPRSWLT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)NCCOC2=CC=CC=C2Cl
• Molecular Formula: C18H22ClNO2
• Molecular Weight: 319.8 g/mol

Description

3-Butoxy-N-[2-(2-chlorophenoxy)ethyl]aniline, also known as BCPEA, is an aniline derivative that has been studied for its various applications in scientific research. BCPEA is a versatile synthetic compound that has been used in a wide variety of laboratory experiments, from drug delivery and drug release to tissue engineering and nanomaterials.

Scientific Research Applications

• Spectroscopic Investigation and Theoretical Studies : Studies like those conducted by Ceylan et al. (2016) on compounds such as 2-Ethyl-N-[(5-nitrothiophene-2-yl)methylidene]aniline provide insights into the molecular structure and characteristics through spectroscopic (FT–IR and UV–Vis) and theoretical (HF and DFT) investigations (Ceylan, Özdemir Tarı, Gökce, & Ağar, 2016).

• Synthesis Processes : Research on the synthesis of similar aniline derivatives, such as the work by Xie Congxia (2004) on 2-methyl-6-ethyl-N-(butoxymethyl)-N-(chloroacetyl)aniline, reveals important methodologies and reaction conditions that could be relevant to the synthesis of 3-Butoxy-N-[2-(2-chlorophenoxy)ethyl]aniline (Xie Congxia, 2004).

• Functionalized Unit Preparation : Studies like those by Uneyama et al. (1983) on the electrochemical preparation of compounds such as 3-Chloro-2-chloromethyl-4-(4-chlorophenoxy)-1-butene provide a basis for understanding the electrochemical aspects that could be involved in the synthesis or modification of 3-Butoxy-N-[2-(2-chlorophenoxy)ethyl]aniline (Uneyama, Hasegawa, Kawafuchi, & Torii, 1983).

• Water-Soluble Hydrogen Donors : The development of water-soluble hydrogen donors for enzymatic photometric determination, as studied by Tamaoku et al. (1982), including compounds like N-ethyl-N-(2-hydroxy-3-sulfopropyl)aniline derivatives, could be relevant for understanding the potential applications of 3-Butoxy-N-[2-(2-chlorophenoxy)ethyl]aniline in similar contexts (Tamaoku, Ueno, Akiura, & Ohkura, 1982).

• Spectroscopic and Theoretical Study in Substituted N-phenoxyethylanilines : The research conducted by Finazzi et al. (2003) on the vibrational, geometrical, and electronic properties of substituted N-phenoxyethylanilines offers insights into the behavior of similar compounds, which could be extrapolated to understand the properties of 3-Butoxy-N-[2-(2-chlorophenoxy)ethyl]aniline (Finazzi, Piovoso, Massa, Jubert, Romanelli, Jios, & Autino, 2003).